Cas no 2306272-55-7 (2-(tert-butoxycarbonylamino)-5,5-difluoro-cyclohexanecarboxylic acid)

• Product Name: 2-(tert-butoxycarbonylamino)-5,5-difluoro-cyclohexanecarboxylic acid
• CAS No: 2306272-55-7
• MF: C₁₂H₁₉F₂NO₄
• MW: 279.280370950699
• CID: 5290192
• Update Time: 2026-03-10

2-(tert-butoxycarbonylamino)-5,5-difluoro-cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5,5-difluoro-
• 2-(tert-butoxycarbonylamino)-5,5-difluoro-cyclohexanecarboxylic acid

• Inchi： 1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-8-4-5-12(13,14)6-7(8)9(16)17/h7-8H,4-6H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： ABROJSHVUWCCFG-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC(F)(F)CCC1NC(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 2-(tert-butoxycarbonylamino)-5,5-difluoro-cyclohexanecarboxylic acid

2-(tert-butoxycarbonylamino)-5,5-difluoro-cyclohexanecarboxylic acid: A Comprehensive Overview

2-(tert-butoxycarbonylamino)-5,5-difluoro-cyclohexanecarboxylic acid (CAS No. 2306272-55-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-protected 5,5-difluorocyclohexanecarboxylic acid, is characterized by its unique structural features and potential applications in drug development.

The molecular structure of 2-(tert-butoxycarbonylamino)-5,5-difluoro-cyclohexanecarboxylic acid includes a tert-butoxycarbonyl (Boc) protecting group attached to the amino group, which is a common strategy to enhance the stability and reactivity of amino acids during synthesis. The presence of two fluorine atoms at the 5-position of the cyclohexane ring imparts additional stability and modulates the compound's physical and chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacokinetic properties such as solubility, metabolic stability, and bioavailability. The introduction of fluorine atoms into the cyclohexane ring of 2-(tert-butoxycarbonylamino)-5,5-difluoro-cyclohexanecarboxylic acid has been shown to enhance its biological activity and reduce off-target effects, making it a promising candidate for various therapeutic applications.

In the context of drug discovery, 2-(tert-butoxycarbonylamino)-5,5-difluoro-cyclohexanecarboxylic acid has been utilized as a building block for the synthesis of peptidomimetics and small molecule inhibitors. Peptidomimetics are designed to mimic the structure and function of peptides but with improved pharmacological properties. The Boc-protected amino group allows for controlled deprotection and subsequent coupling reactions, enabling the construction of complex peptide-like structures with enhanced stability and activity.

Clinical research has also explored the potential of 2-(tert-butoxycarbonylamino)-5,5-difluoro-cyclohexanecarboxylic acid-derived compounds in treating various diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent anti-inflammatory activity in vitro and in vivo. The researchers found that the fluorinated cyclohexane ring contributed significantly to the compound's ability to inhibit pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory disorders.

Another area of interest is the use of 2-(tert-butoxycarbonylamino)-5,5-difluoro-cyclohexanecarboxylic acid-based molecules in cancer research. Preliminary studies have shown that these compounds can selectively target and inhibit specific enzymes involved in cancer cell proliferation and survival. The unique structural features of this compound make it an attractive candidate for developing novel anticancer agents with improved efficacy and reduced toxicity.

The synthesis of 2-(tert-butoxycarbonylamino)-5,5-difluoro-cyclohexanecarboxylic acid typically involves multi-step processes that include the introduction of the Boc protecting group and the fluorination of the cyclohexane ring. Advanced synthetic techniques such as transition metal-catalyzed reactions and stereoselective transformations have been employed to optimize yield and purity. These methods ensure that the final product meets high standards of quality and consistency required for pharmaceutical applications.

In conclusion, 2-(tert-butoxycarbonylamino)-5,5-difluoro-cyclohexanecarboxylic acid (CAS No. 2306272-55-7) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and potential applications in drug development make it an important focus for ongoing research. As new synthetic methods and biological assays continue to advance, it is likely that this compound will play an increasingly significant role in addressing unmet medical needs.